Cas no 312288-25-8 (2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-)

2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl- structure
312288-25-8 structure
Product Name:2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-
CAS No:312288-25-8
MF:C13H14O3
MW:218.248464107513
CID:300735
PubChem ID:695068
Update Time:2025-04-19

2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-
    • 2H-1-Benzopyran-2-one,7-ethoxy-4,8-dimethyl-(9CI)
    • 7-Ethoxy-4,8-dimethyl-2H-chromen-2-one
    • SR-01000520064-1
    • CCG-25916
    • AKOS001735184
    • AG-205/12010102
    • SCHEMBL9464109
    • EU-0018384
    • SR-01000520064
    • 312288-25-8
    • CBMicro_044588
    • 7-ethoxy-4,8-dimethylchromen-2-one
    • BIM-0044723.P001
    • Inchi: 1S/C13H14O3/c1-4-15-11-6-5-10-8(2)7-12(14)16-13(10)9(11)3/h5-7H,4H2,1-3H3
    • InChI Key: OUVIJCNGGNDYHX-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C)C2C=CC(=C(C)C1=2)OCC)=O

Computed Properties

  • Exact Mass: 218.09432
  • Monoisotopic Mass: 218.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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